Cas no 39053-43-5 (1-Bromo-2,4-dimethyl-3-nitrobenzene)

• Product Name: 1-Bromo-2,4-dimethyl-3-nitrobenzene
• CAS No: 39053-43-5
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD00092653
• CID: 1092330
• PubChem ID: 2753380
• Update Time: 2025-04-26

1-Bromo-2,4-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-dimethyl-3-nitrobenzene
• 1-Bromo-2,4-dimethyl-3-nitro-benzene
• SY291164
• SB36984
• 39053-43-5
• SCHEMBL1199723
• TQP0832
• AKOS004908150
• CS-0139916
• MFCD00092653
• LHRGPLOPZIPERM-UHFFFAOYSA-N
• E87509
• DB-375083
• DTXSID001292212

• MDL： MFCD00092653
• Inchi： 1S/C8H8BrNO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3
• InChI Key： LHRGPLOPZIPERM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Bromo-2,4-dimethyl-3-nitrobenzene

Introduction to 1-Bromo-2,4-dimethyl-3-nitrobenzene (CAS No. 39053-43-5)

1-Bromo-2,4-dimethyl-3-nitrobenzene (CAS No. 39053-43-5) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a bromine atom, two methyl groups, and a nitro group attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial processes.

The molecular formula of 1-Bromo-2,4-dimethyl-3-nitrobenzene is C₉H₁₀BrNO₂, and its molecular weight is approximately 226.08 g/mol. The compound is typically a pale yellow solid at room temperature and has a melting point of around 78-80°C. It is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and use in laboratory settings.

In the realm of organic synthesis, 1-Bromo-2,4-dimethyl-3-nitrobenzene serves as an important intermediate for the preparation of more complex molecules. Its bromine atom can be readily substituted in various nucleophilic substitution reactions, while the nitro group can be reduced to an amino group or further functionalized through other chemical transformations. This versatility makes it a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 1-Bromo-2,4-dimethyl-3-nitrobenzene in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing new antifungal agents. The researchers found that derivatives of 1-Bromo-2,4-dimethyl-3-nitrobenzene exhibited significant antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding opens up new avenues for the development of more effective antifungal treatments.

In addition to its pharmaceutical applications, 1-Bromo-2,4-dimethyl-3-nitrobenzene has also been investigated for its potential use in materials science. A study published in Advanced Materials reported that this compound can be used as a building block for the synthesis of conductive polymers with unique electronic properties. The researchers demonstrated that by incorporating 1-Bromo-2,4-dimethyl-3-nitrobenzene into polymer chains, they could create materials with enhanced conductivity and stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact of 1-Bromo-2,4-dimethyl-3-nitrobenzene has also been a subject of recent research. A study published in Environmental Science & Technology examined the biodegradability and ecotoxicity of this compound. The results showed that while 1-Bromo-2,4-dimethyl-3-nitrobenzene is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

Safety considerations are paramount when handling 1-Bromo-2,4-dimethyl-3-nitrobenzene. It is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from strong oxidizers and sources of heat or ignition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this material to ensure safety.

In conclusion, 1-Bromo-2,4-dimethyl-3-nitrobenzene (CAS No. 39053-43-5) is a multifaceted compound with diverse applications in organic synthesis, pharmaceutical development, materials science, and environmental studies. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and applications for this compound, it remains an important focus area for scientific exploration.